N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H23N3O2/c1-2-26-19-10-6-16(7-11-19)13-21(25)24(17-8-9-17)15-18-14-22-20-5-3-4-12-23(18)20/h3-7,10-12,14,17H,2,8-9,13,15H2,1H3
• InChI Key: UJRCIKOZKFNVON-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N(CC2=CN=C3N2C=CC=C3)C4CC4
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is expressed on the surface of immune cells and plays a critical role in regulating the immune response. CPI-444 has shown promise in preclinical studies as a potential cancer therapy, and is currently being evaluated in clinical trials.

Scientific Research Applications

Gastric Cytoprotection and Antisecretory Activity

Substituted imidazo[1,2-a]pyridines, including compounds structurally similar to N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide, have been identified as a novel class of antiulcer agents. These compounds exhibit both gastric antisecretory and cytoprotective properties. The mechanism of action for their gastric antisecretory activity may involve the inhibition of the H+/K+-ATPase enzyme. Notably, these compounds are neither histamine (H2) receptor antagonists nor prostaglandin analogues, which highlights their unique mechanism of action in the context of gastric protection (Kaminski et al., 1985).

Probe for Peripheral Benzodiazepine Receptors

Imidazo[1,2-a]pyridines have been synthesized as potential probes for studying Peripheral Benzodiazepine Receptors (PBR) using Single Photon Emission Computed Tomography (SPECT). The radioiodinated analogues of these compounds, including those structurally related to N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide, exhibit high affinity and selectivity for PBR. This application is particularly significant for in vivo studies of PBR, which play a role in various physiological processes (Katsifis et al., 2000).

Synthesis of N-fused Heterocyclic Compounds

A highly efficient synthesis method for N-fused heterocyclic compounds, including those similar to N-cyclopropyl-2-(4-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)acetamide, has been developed. This synthesis involves a five-component cascade reaction, highlighting the versatility and potential for diverse applications in medicinal chemistry and drug development (Hosseini & Bayat, 2019).